Cas no 2228745-11-5 (methyl 4-(3-hydroxyazetidin-3-yl)benzoate)

• Product Name: methyl 4-(3-hydroxyazetidin-3-yl)benzoate
• CAS No: 2228745-11-5
• MF: C₁₁H₁₃NO₃
• MW: 207.225823163986
• CID: 6376556
• PubChem ID: 165677893
• Update Time: 2025-07-25

methyl 4-(3-hydroxyazetidin-3-yl)benzoate Chemical and Physical Properties

Names and Identifiers

• methyl 4-(3-hydroxyazetidin-3-yl)benzoate
• 2228745-11-5
• EN300-1820141

• Inchi： 1S/C11H13NO3/c1-15-10(13)8-2-4-9(5-3-8)11(14)6-12-7-11/h2-5,12,14H,6-7H2,1H3
• InChI Key： FLOGSZWTBSLWIT-UHFFFAOYSA-N
• SMILES： OC1(C2C=CC(C(=O)OC)=CC=2)CNC1

Computed Properties

• Exact Mass: 207.08954328g/mol
• Monoisotopic Mass: 207.08954328g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 242
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 58.6Ų

Additional information on methyl 4-(3-hydroxyazetidin-3-yl)benzoate

Methyl 4-(3-Hydroxyazetidin-3-yl)benzoate: A Comprehensive Overview

Methyl 4-(3-hydroxyazetidin-3-yl)benzoate, with the CAS number 2228745-11-5, is a compound of significant interest in the fields of organic chemistry and pharmaceutical research. This compound, characterized by its unique structure and functional groups, has garnered attention due to its potential applications in drug development and material science. The molecule consists of a benzoate moiety attached to a methyl group and a hydroxyazetidine ring, making it a versatile compound with diverse chemical properties.

The methyl benzoate derivative is known for its stability and reactivity, which makes it a valuable intermediate in organic synthesis. The hydroxyazetidine ring introduces additional complexity to the molecule, enhancing its potential for bioactivity. Recent studies have explored the antimicrobial properties of this compound, revealing its effectiveness against various bacterial strains. This discovery has opened new avenues for its use in developing novel antibiotics, addressing the growing concern of antibiotic resistance.

One of the most intriguing aspects of methyl 4-(3-hydroxyazetidin-3-yl)benzoate is its ability to participate in bioisosteric replacements. This property allows chemists to design molecules with similar biological activities but different physical properties, which is crucial for optimizing drug delivery systems. For instance, researchers have utilized this compound as a scaffold for creating analogs with improved pharmacokinetic profiles, enhancing their efficacy in treating infections.

Moreover, the compound's fluorescent properties have been leveraged in bioimaging applications. By incorporating methyl 4-(3-hydroxyazetidin-3-yl)benzoate into fluorescent probes, scientists have developed tools for tracking cellular processes in real-time. This advancement has significant implications for medical diagnostics and therapeutic monitoring.

The synthesis of methyl 4-(3-hydroxyazetidin-3-yl)benzoate involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. The key steps include the formation of the azetidine ring through ring-closing metathesis and subsequent functionalization to introduce the benzoate group. These methods ensure high yields and purity, making the compound suitable for both academic research and industrial applications.

Recent advancements in computational chemistry have also shed light on the molecular interactions of methyl 4-(3-hydroxyazetidin-3-yl)benzoate. Molecular docking studies have revealed its ability to bind to key enzymes involved in bacterial metabolism, providing insights into its mechanism of action. This information is invaluable for designing more potent derivatives with enhanced therapeutic effects.

In conclusion, methyl 4-(3-hydroxyazetidin-3-yl)benzoate represents a promising compound with multifaceted applications across various scientific domains. Its unique structure, coupled with recent research findings, underscores its potential as a valuable tool in drug discovery and material science. As ongoing studies continue to uncover new properties and applications, this compound is poised to play a pivotal role in advancing modern medicine and technology.